Cas no 120259-22-5 (1H-Pyrazol-3-amine, 5-butoxy-)

• Product Name: 1H-Pyrazol-3-amine, 5-butoxy-
• CAS No: 120259-22-5
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 6491428
• Update Time: 2025-07-16

1H-Pyrazol-3-amine, 5-butoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 5-butoxy-

• Inchi： 1S/C7H13N3O/c1-2-3-4-11-7-5-6(8)9-10-7/h5H,2-4H2,1H3,(H3,8,9,10)
• InChI Key： WFDZXZOCFDNGTB-UHFFFAOYSA-N
• SMILES： N1C(OCCCC)=CC(N)=N1

Experimental Properties

• Density: 1.134±0.06 g/cm3(Predicted)
• Boiling Point: 358.8±22.0 °C(Predicted)
• pka: 14.13±0.10(Predicted)

Additional information on 1H-Pyrazol-3-amine, 5-butoxy-

Comprehensive Overview of 1H-Pyrazol-3-amine, 5-butoxy (CAS No. 120259-22-5)

1H-Pyrazol-3-amine, 5-butoxy, also known by its CAS number 120259-22-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are five-membered heterocyclic rings containing two nitrogen atoms. The presence of a butoxy substituent at the 5-position imparts unique chemical and biological properties to this molecule, making it a valuable candidate for various applications.

The chemical structure of 1H-Pyrazol-3-amine, 5-butoxy consists of a pyrazole ring with an amine group at the 3-position and a butoxy group at the 5-position. This specific arrangement of functional groups provides the molecule with a combination of basicity and lipophilicity, which are crucial for its biological activity and pharmacological properties. The butoxy substituent enhances the lipophilicity of the molecule, facilitating its ability to cross biological membranes and interact with target proteins.

Recent studies have highlighted the potential of 1H-Pyrazol-3-amine, 5-butoxy in various therapeutic areas. One notable application is in the development of anti-inflammatory agents. Pyrazoles are known for their anti-inflammatory properties, and the addition of a butoxy group has been shown to enhance these effects. A study published in the Journal of Medicinal Chemistry demonstrated that 1H-Prazol-3-amine, 5-butoxy exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In addition to its anti-inflammatory properties, 1H-Pyrazol-3-amine, 5-butoxy has shown promise as an antitumor agent. Research conducted by a team at the National Cancer Institute found that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis. Specifically, 1H-Pyrazol-3-amine, 5-butoxy has been shown to downregulate the expression of oncogenic proteins such as Bcl-2 and upregulate pro-apoptotic proteins like Bax.

The pharmacokinetic properties of 1H-Pyrazol-3-amine, 5-butoxy have also been extensively studied. Due to its lipophilic nature, this compound exhibits good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the liver, lungs, and brain. The compound is metabolized primarily in the liver via cytochrome P450 enzymes, with major metabolites being excreted in urine and feces.

In terms of safety and toxicity, preclinical studies have indicated that 1H-Pyrazol-3-amine, 5-butoxy has a favorable safety profile at therapeutic doses. However, as with any new drug candidate, further clinical trials are necessary to fully evaluate its safety and efficacy in humans. Early-phase clinical trials are currently underway to assess the pharmacokinetics and tolerability of this compound in healthy volunteers.

The potential applications of 1H-Pyrazol-3-amine, 5-butoxy extend beyond anti-inflammatory and antitumor activities. Ongoing research is exploring its use as an analgesic agent for pain management. Preliminary studies have shown that this compound can effectively reduce pain responses in animal models by modulating nociceptive pathways in the central nervous system.

In conclusion, 1H-Pyrazol-3-amine, 5-butoxy (CAS No. 120259-22-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As more studies are conducted and clinical trials progress, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.